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Compound of Interest

Compound Name: Riboflavin-13C4,15N2

Cat. No.: B12053006 Get Quote

An In-depth Technical Guide to Riboflavin-13C4,15N2

For researchers, scientists, and drug development professionals, isotopically labeled

compounds are indispensable tools for quantitative analysis. Riboflavin-13C4,15N2, a stable

isotope-labeled version of Vitamin B2, serves as a critical internal standard and tracer in

various analytical and metabolic studies. This guide provides a comprehensive overview of its

core physical and chemical properties, experimental applications, and its role in metabolic

pathways.

Core Physical and Chemical Properties
Riboflavin-13C4,15N2 is synthetically produced to incorporate four Carbon-13 atoms and two

Nitrogen-15 atoms into the riboflavin structure. This labeling results in a mass shift of +6

compared to the unlabeled endogenous compound, allowing for precise differentiation and

quantification in mass spectrometry-based assays.

Identifiers and Molecular Characteristics
The fundamental identifiers and molecular properties of Riboflavin-13C4,15N2 are

summarized below.
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Property Value

IUPAC Name
7,8-dimethyl-10-[(2S,3S,4R)-2,3,4,5-

tetrahydroxypentyl]benzo[g]pteridine-2,4-dione

Synonyms
Vitamin B2-13C4,15N2, Riboflavin-

(dioxopyrimidine-13C4,15N2)[1]

CAS Number 1217461-14-7

PubChem CID 71310809

Molecular Formula C₁₃¹³C₄H₂₀N₂¹⁵N₂O₆

Molecular Weight 382.32 g/mol

Exact Mass 382.14577350 Da

Physicochemical and Handling Data
The physical state, solubility, and stability of a compound are crucial for its effective use in

experimental settings.
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Property Value

Appearance Yellow to orange crystalline powder or chunks.

Melting Point 290 °C (with decomposition).

Solubility

Moderately soluble in water, slightly soluble in

ethanol, and insoluble in non-polar solvents like

chloroform and acetone.

Stability
Stable under standard conditions but is sensitive

to light, especially in alkaline solutions.

Storage
Solid form should be stored at -20°C. Solutions

are typically stored at 2-8°C.

Incompatibilities
Strong oxidizing agents, reducing agents, and

bases.

Isotopic Purity Typically ≥98 atom % for ¹³C and ¹⁵N.

Chemical Purity Generally ≥97% (CP).

Experimental Protocols and Applications
The primary application of Riboflavin-13C4,15N2 is as an internal standard for the accurate

quantification of natural riboflavin in biological matrices using the isotope dilution method, most

commonly with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This

technique is vital for clinical diagnostics of vitamin B2 deficiency, pharmacokinetic studies, and

monitoring food fortification.

General Protocol for Quantification in Human Plasma via
LC-MS/MS

Sample Preparation: A known concentration of Riboflavin-13C4,15N2 (internal standard) is

added to a specific volume of plasma (e.g., 100 µL).

Protein Precipitation: Proteins, which can interfere with analysis, are precipitated out of the

sample. A common method involves adding a precipitating agent like 0.1 M zinc sulfate.
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Centrifugation: The sample is centrifuged to pellet the precipitated proteins.

Supernatant Extraction: The clear supernatant containing both endogenous riboflavin and

the internal standard is carefully collected for analysis.

LC-MS/MS Analysis: The extract is injected into an LC-MS/MS system. A UHPLC with a

suitable column (e.g., Poroshell 120 SB-Aq) separates riboflavin from other matrix

components. The tandem mass spectrometer, often operated in positive-ion mode, detects

and quantifies the parent and daughter ions for both the analyte and the internal standard.

Data Analysis: The concentration of endogenous riboflavin is calculated by comparing the

peak area ratio of the analyte to the internal standard against a calibration curve.

Caption: Workflow for Riboflavin Quantification using an Isotope Dilution LC-MS/MS Method.

Role in Metabolic Pathways
Riboflavin is not biologically active on its own but is the essential precursor to two vital

coenzymes: flavin mononucleotide (FMN) and flavin adenine dinucleotide (FAD). These

flavocoenzymes are critical participants in a multitude of redox reactions central to energy

metabolism, cellular respiration, and antioxidant defense.

One of the crucial roles of FAD is as a cofactor for the enzyme methylenetetrahydrofolate

reductase (MTHFR). MTHFR is a key enzyme in the folate and one-carbon metabolism

pathways, which are essential for DNA synthesis, repair, and methylation. A deficiency in

riboflavin can impair MTHFR activity, disrupting these fundamental cellular processes. Using

Riboflavin-13C4,15N2 as a tracer allows researchers to study the kinetics of its conversion to

FAD and its subsequent impact on folate metabolism.
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Riboflavin Metabolic Pathway and MTHFR Activation
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Caption: Metabolic activation of Riboflavin and its role as a cofactor for the MTHFR enzyme.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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